Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate

• Molecular Formula: C21H19NO6
• Molecular Weight: 381.4 g/mol
• IUPAC Name: ethyl 6-[(4-methoxyphenoxy)methyl]-[1,3]dioxolo[4,5-g]quinoline-7-carboxylate
• InChI: InChI=1S/C21H19NO6/c1-3-25-21(23)16-8-13-9-19-20(28-12-27-19)10-17(13)22-18(16)11-26-15-6-4-14(24-2)5-7-15/h4-10H,3,11-12H2,1-2H3
• InChI Key: MEQZYAQCXWAXLD-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N=C2C=C3C(=CC2=C1)OCO3)COC4=CC=C(C=C4)OC

Description

Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate, also known as EMDQ, is a novel chemical compound that has gained significant attention in the field of medicinal chemistry. It possesses a unique chemical structure that makes it a potential candidate for the development of new therapeutic agents.

Mechanism of Action

The exact mechanism of action of Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate is not fully understood. However, it has been proposed that Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, which are involved in the pathogenesis of various inflammatory diseases.
Biochemical and Physiological Effects:
Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate has been shown to have several biochemical and physiological effects. It has been found to modulate the expression of various genes involved in cancer cell proliferation, apoptosis, and angiogenesis. Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate has also been shown to reduce the levels of reactive oxygen species and increase the activity of antioxidant enzymes, which may contribute to its anti-inflammatory and anticancer properties.

Advantages and Limitations for Lab Experiments

Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity in animal models, making it a potential candidate for further preclinical studies. However, Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate has some limitations for lab experiments. It has poor solubility in water, which may limit its use in certain assays. Additionally, the exact mechanism of action of Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate is not fully understood, which may make it challenging to design experiments to elucidate its biological effects.

Future Directions

There are several future directions for the study of Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate. Further preclinical studies are needed to evaluate its safety and efficacy in animal models. Additionally, the development of novel formulations to improve its solubility and bioavailability may enhance its therapeutic potential. The identification of its molecular targets and the elucidation of its mechanism of action may provide insights into its biological effects and aid in the development of new therapeutic agents. Finally, the evaluation of its potential as a diagnostic tool for cancer and inflammatory diseases may provide new avenues for its clinical application.
Conclusion:
In conclusion, Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate is a novel chemical compound with potential therapeutic applications in cancer, inflammation, and microbial infections. Its unique chemical structure and biological effects make it a promising candidate for further preclinical and clinical studies. The synthesis method has been optimized for high yields and purity, and its advantages and limitations for lab experiments have been identified. The future directions for the study of Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate are diverse and offer exciting possibilities for the development of new therapeutic agents.

Synthesis Methods

The synthesis of Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate involves a multistep process that includes the reaction of 4-methoxyphenol with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to form the intermediate product. The intermediate product is then reacted with ethyl 7-amino-4-methylcoumarin-3-carboxylate to yield the final product, Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate. The synthesis method has been optimized to obtain high yields and purity.

Scientific Research Applications

Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate has been extensively studied for its potential therapeutic applications. It has been shown to possess anticancer, anti-inflammatory, and antimicrobial properties. Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to reduce inflammation in animal models of arthritis and colitis. Additionally, Ethyl6-[(4-methoxyphenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate has demonstrated antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli.